Cas no 61851-69-2 (2(1H)-Pyrimidinone, 3,4-dihydro-4-hydroxy-3-methyl-1-(phenylmethyl)-)

2(1H)-Pyrimidinone, 3,4-dihydro-4-hydroxy-3-methyl-1-(phenylmethyl)- structure
61851-69-2 structure
Product name:2(1H)-Pyrimidinone, 3,4-dihydro-4-hydroxy-3-methyl-1-(phenylmethyl)-
CAS No:61851-69-2
MF:C12H14N2O2
MW:218.251762866974
CID:464722
PubChem ID:71391722

2(1H)-Pyrimidinone, 3,4-dihydro-4-hydroxy-3-methyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone, 3,4-dihydro-4-hydroxy-3-methyl-1-(phenylmethyl)-
    • 1-benzyl-4-hydroxy-3-methyl-4H-pyrimidin-2-one
    • DTXSID00813551
    • 1-Benzyl-4-hydroxy-3-methyl-3,4-dihydropyrimidin-2(1H)-one
    • 61851-69-2
    • Inchi: InChI=1S/C12H14N2O2/c1-13-11(15)7-8-14(12(13)16)9-10-5-3-2-4-6-10/h2-8,11,15H,9H2,1H3
    • InChI Key: ICPVKGXQTWTWAA-UHFFFAOYSA-N
    • SMILES: CN1C(C=CN(C1=O)CC2=CC=CC=C2)O

Computed Properties

  • Exact Mass: 218.10562
  • Monoisotopic Mass: 218.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • PSA: 43.78

Recommend Articles

Recommended suppliers
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.